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Compound of Interest

Compound Name: Genevant CL1 monohydrochloride

Cat. No.: B15597943

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

Genevant CL1 monohydrochloride, a critical component in the formulation of lipid

nanoparticles (LNPs) for mRNA-based therapeutics and vaccines. A key parameter governing

the efficacy of such delivery systems is the apparent pKa of the ionizable lipid, which dictates

the encapsulation and subsequent release of the mRNA payload.

Physicochemical Data of Genevant CL1
Monohydrochloride
Genevant CL1 monohydrochloride is an ionizable lipid essential for the effective delivery of

mRNA.[1][2] Its defining characteristic is its apparent pKa value, which is crucial for the pH-

responsive behavior of the lipid nanoparticle formulations.
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Parameter Value Reference

Chemical Name

Pentanoic acid, 5-

(dimethylamino)-, (6Z)-1,2-di-

(4Z)-4-decen-1-yl-6-dodecen-

1-yl ester

[3]

Synonyms Genevant CL1, Lipid 10 [2][3]

Molecular Formula C39H73NO2 [4][5]

Molecular Weight 588.00 g/mol [4][5]

CAS Number 1450888-71-7 [4][5]

Apparent pKa 6.3 [1][2][6]

The Critical Role of pKa in mRNA Delivery
The apparent pKa of an ionizable lipid within a lipid nanoparticle is a pivotal factor for

successful mRNA delivery. An optimal pKa value, typically in the range of 6 to 7, allows for

efficient encapsulation of negatively charged mRNA at a low pH during formulation.[7] Upon

administration and circulation in the physiological environment (pH ~7.4), the lipid remains

largely neutral, minimizing non-specific interactions and potential toxicity.

Following endocytosis into the target cell, the LNP is trafficked into the endosome, where the

pH progressively decreases. As the endosomal pH drops below the pKa of the ionizable lipid,

the lipid becomes protonated (cationic). This charge reversal is thought to destabilize the

endosomal membrane, facilitating the release of the mRNA payload into the cytoplasm where it

can be translated into the therapeutic protein.

Experimental Determination of Apparent pKa
The apparent pKa of ionizable lipids within an LNP formulation is most commonly determined

using a fluorescence-based assay with the probe 2-(p-toluidino)-6-naphthalenesulfonic acid

(TNS). TNS exhibits low fluorescence in aqueous environments but becomes highly fluorescent

when it partitions into the hydrophobic core of the LNP, a process driven by electrostatic

interactions with the protonated, cationic form of the ionizable lipid at low pH.
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Experimental Protocol: TNS Fluorescence Assay
The following protocol outlines a general method for determining the apparent pKa of an LNP

formulation containing an ionizable lipid like Genevant CL1.

Materials:

Lipid nanoparticle (LNP) suspension containing Genevant CL1.

A series of buffers with varying pH values (e.g., citrate, phosphate, and borate buffers)

covering a range from approximately pH 3 to 9.

2-(p-toluidino)-6-naphthalenesulfonic acid (TNS) stock solution.

Fluorometer.

96-well microplate (black, for fluorescence measurements).

Procedure:

Preparation of Buffers: Prepare a range of buffers with precise pH values. It is common to

use citrate buffer for the acidic range (pH 3-6), phosphate buffer for the near-neutral range

(pH 6-8), and borate or Tris buffer for the alkaline range (pH 8-9).[8][9]

Sample Preparation: In a 96-well plate, aliquot the LNP suspension into wells containing the

different pH buffers.

TNS Addition: Add the TNS stock solution to each well to a final concentration that is

optimized for the assay (e.g., 1-10 µM).

Incubation: Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a sufficient

time to allow for equilibration.

Fluorescence Measurement: Measure the fluorescence intensity in each well using a

fluorometer. The excitation and emission wavelengths for TNS are typically around 321 nm

and 447 nm, respectively.[9]

Data Analysis:
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Plot the fluorescence intensity as a function of pH.

The resulting data should form a sigmoidal curve.

Normalize the fluorescence data, setting the maximum fluorescence to 100% and the

minimum to 0%.

The apparent pKa is the pH value at which 50% of the maximum fluorescence is

observed.[8][9] This can be determined by fitting the data to a sigmoidal dose-response

curve.

Below is a diagram illustrating the workflow for the experimental determination of the apparent

pKa of an LNP formulation.
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Caption: Workflow for the determination of the apparent pKa of lipid nanoparticles using the

TNS fluorescence assay.

Signaling and Cellular Uptake Pathway
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While specific signaling pathways directly triggered by Genevant CL1 itself are not the primary

focus of its function, its role is integral to the broader pathway of mRNA delivery and

subsequent protein expression. The logical flow of this process is depicted below.
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Caption: Generalized pathway of mRNA delivery by a Genevant CL1-containing lipid

nanoparticle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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